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Compound of Interest

Compound Name: FK-453

Cat. No.: B1672742 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling of FK-453

This document provides immediate, essential safety and logistical information for the handling

of FK-453, a potent and selective adenosine A1 receptor antagonist. The following procedural

guidance is intended to ensure the safe use, storage, and disposal of this compound in a

laboratory setting.

Chemical Identification

Compound Name: (E)-1-[(2R)-2-(2-hydroxyethyl)piperidin-1-yl]-3-(2-phenylpyrazolo[1,5-

a]pyridin-3-yl)prop-2-en-1-one

CAS Number: 121524-18-3

Molecular Formula: C₂₃H₂₅N₃O₂

Molecular Weight: 375.46 g/mol

Hazard Assessment

According to the available Safety Data Sheet (SDS), FK-453 is not classified as a hazardous

substance or mixture. However, as a matter of good laboratory practice, it is prudent to handle

all chemical substances with a comprehensive safety approach.
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling FK-453 to

minimize exposure.[1]

PPE Category Recommended Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Body Protection Impervious clothing (e.g., lab coat)

Respiratory
A suitable respirator should be used when dust

or aerosols are generated.

Operational and Disposal Plans
Handling and Storage

Handling: Avoid inhalation and contact with eyes and skin.[1] Use in a well-ventilated area,

preferably within a chemical fume hood.[1] Avoid the formation of dust and aerosols.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] The

recommended storage temperature is 2-8°C.[1] For short-term shipping (less than 2 weeks),

room temperature is acceptable.[1] Keep away from direct sunlight and sources of ignition.[1]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures:
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present. Promptly seek medical

attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Inhalation

Relocate to fresh air. If breathing is difficult,

provide cardiopulmonary resuscitation (CPR),

avoiding mouth-to-mouth resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill Cleanup

Use full personal protective equipment.[1] Avoid

breathing vapors, mist, dust, or gas.[1] Ensure

adequate ventilation.[1] Absorb solutions with a

liquid-binding material (e.g., diatomite).[1]

Decontaminate surfaces by scrubbing with

alcohol.[1] Dispose of contaminated material

according to local regulations.[1]

Disposal

Dispose of FK-453 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Prevent the product from entering drains, water

courses, or the soil.[1]

Experimental Workflow for Handling FK-453
The following diagram outlines the standard operating procedure for working with FK-453 in a

laboratory setting.
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Receiving and Verification

Storage (2-8°C, well-ventilated)

Store immediately

Pre-Experiment Preparation (Don PPE)

Weighing and Solution Preparation (in fume hood)

Experimentation

Decontamination of Equipment and Workspace Waste Collection (Labeled, sealed containers)

Collect waste

Disposal (Follow institutional guidelines)

Click to download full resolution via product page

Caption: Standard workflow for handling FK-453 from receipt to disposal.

Hierarchy of Safety Controls for FK-453
This diagram illustrates the logical relationship of safety controls to be implemented when

handling FK-453, from most to least effective.
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Hierarchy of Controls

Elimination/Substitution (Most Effective)

Engineering Controls (e.g., Fume Hood)

Administrative Controls (e.g., SOPs, Training)

Personal Protective Equipment (PPE) (Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for minimizing risk when handling FK-453.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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